Cas no 2229462-12-6 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine
• CAS No: 2229462-12-6
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 5867649
• PubChem ID: 165785809
• Update Time: 2025-08-03

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine
• 2229462-12-6
• 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}but-3-en-1-amine
• EN300-1810804

• Inchi： 1S/C13H23N/c1-9(6-7-14)11-5-4-10-8-12(11)13(10,2)3/h10-12H,1,4-8,14H2,2-3H3
• InChI Key： MWEDWKLRVGFLPL-UHFFFAOYSA-N
• SMILES： NCCC(=C)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine

Introduction to 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine (CAS No. 2229462-12-6)

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2229462-12-6, belongs to a class of molecules that exhibit intriguing structural features, making it a subject of interest for synthetic chemists and medicinal researchers alike.

The molecular structure of this compound features a bicyclo3.1.1heptan-2-yl moiety, which is a fused ring system consisting of three carbons arranged in a cyclopropane-like framework. This particular arrangement imparts distinct steric and electronic properties to the molecule, which can influence its interactions with biological targets. The presence of two methyl groups at the 6-position of the bicyclic system further enhances the complexity of the molecule, potentially affecting its reactivity and binding affinity.

One of the most compelling aspects of 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine is its potential role as a pharmaceutical intermediate. The butenylamine functional group at the 1-position provides a versatile scaffold for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties. This flexibility has made the compound an attractive candidate for drug discovery efforts aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine may exhibit interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These predictions are supported by experimental data from related compounds, which have shown promising results in preclinical studies.

The synthesis of this compound presents significant challenges due to its intricate cyclic structure. However, recent innovations in synthetic methodologies have made it possible to access such complex molecules with high efficiency and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the bicyclic core and introducing the desired functional groups.

In addition to its pharmaceutical applications, 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine has potential uses in materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers and specialty chemicals with enhanced mechanical or thermal properties. The ability to modify its molecular structure allows for fine-tuning of these properties, making it a valuable asset in various industrial applications.

The growing interest in this compound is also driven by its potential role in addressing emerging therapeutic challenges. With increasing resistance to existing drugs and the rise of new infectious diseases, there is a continuous need for innovative chemical entities that can serve as leads for new treatments. 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine represents one such entity that holds promise for addressing these challenges.

As research into this compound progresses, it is expected that new synthetic routes will be developed, further improving access to this valuable molecular scaffold. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-1-amine (CAS No. 2229462-12-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and versatile chemical properties make it an attractive target for further research and development.